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Compound of Interest

Compound Name: (1-Ethylpropyl)benzene

Cat. No.: B072659 Get Quote

Application Notes and Protocols: 3-
Phenylpentane in Chemical Manufacturing
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3-Phenylpentane, an

alkylbenzene hydrocarbon, and its role as an organic intermediate in chemical manufacturing.

This document details its synthesis, key reactions, and potential applications, with a focus on

its utility in the fragrance industry and as a precursor for more complex molecules.

Introduction
3-Phenylpentane (also known as (1-ethylpropyl)benzene) is a colorless, flammable liquid with

the chemical formula C₁₁H₁₆.[1][2] It is characterized by a five-carbon chain with a phenyl group

attached to the third carbon atom.[1] While its primary application lies in the flavor and

perfumery industries due to its physical properties, it also serves as a solvent and an

intermediate in organic synthesis.[1][3] This document outlines key synthetic protocols and

reactions involving 3-phenylpentane, providing a resource for its application in a laboratory and

industrial context.

Physical and Chemical Properties of 3-Phenylpentane[1]
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Property Value

Molecular Formula C₁₁H₁₆

Molecular Weight 148.24 g/mol

CAS Number 1196-58-3

Appearance Colorless liquid

Boiling Point 191-205 °C

Melting Point -75 °C

Density 0.863 g/mL at 25 °C

Flash Point 65 °C

Solubility
Insoluble in water; soluble in alcohol; miscible in

benzene and diethyl ether

Refractive Index 1.48600 to 1.49000 at 20.00 °C

Synthesis of 3-Phenylpentane
3-Phenylpentane can be synthesized through several methods, with Friedel-Crafts alkylation

and Grignard reactions being the most common.

Friedel-Crafts Alkylation of Benzene
This method involves the electrophilic aromatic substitution of benzene with a 3-pentyl halide

(e.g., 3-bromopentane or 3-chloropentane) in the presence of a Lewis acid catalyst, such as

aluminum chloride (AlCl₃).[4][5][6]

Reaction Scheme:
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Caption: Friedel-Crafts Alkylation Workflow.

Experimental Protocol: Synthesis of 3-Phenylpentane via Friedel-Crafts Alkylation

Materials:

Benzene (anhydrous)

3-Bromopentane

Aluminum chloride (anhydrous)

Hydrochloric acid (10% aqueous solution)

Sodium bicarbonate (saturated aqueous solution)
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Anhydrous magnesium sulfate

Diethyl ether

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer, place anhydrous aluminum chloride (1.1

equivalents).

Add a 2-fold molar excess of anhydrous benzene to the flask.

Cool the mixture in an ice bath with continuous stirring.

Slowly add 3-bromopentane (1 equivalent) dropwise from the dropping funnel over 30

minutes.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 2 hours.

Carefully pour the reaction mixture over crushed ice and add 10% hydrochloric acid to

decompose the aluminum chloride complex.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by

rotary evaporation.

The crude product can be purified by fractional distillation under reduced pressure to yield

pure 3-phenylpentane.

Quantitative Data (Illustrative):
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Reactant
1

Reactant
2

Catalyst
Reaction
Time

Temperat
ure

Yield Purity

Benzene

3-

Bromopent

ane

AlCl₃ 2.5 hours 0 °C to RT ~60-70%

>95%

(after

distillation)

Note: Yields can vary based on reaction scale and purity of reagents. The provided data is an

estimate based on typical Friedel-Crafts alkylation reactions.

Grignard Reaction followed by Reduction
This two-step synthesis involves the reaction of a phenyl Grignard reagent with 3-pentanone to

form 3-phenyl-3-pentanol, followed by the reduction of the tertiary alcohol to 3-phenylpentane.

Reaction Scheme:
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Step 1: Grignard Reaction

Step 2: Reduction
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+
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Caption: Grignard Synthesis and Reduction Workflow.

Experimental Protocol: Synthesis of 3-Phenyl-3-pentanol

Materials:

Magnesium turnings

Bromobenzene

Anhydrous diethyl ether

3-Pentanone
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Saturated aqueous ammonium chloride solution

Procedure:

Prepare the Grignard reagent by reacting magnesium turnings with bromobenzene in

anhydrous diethyl ether.

In a separate flask, dissolve 3-pentanone (1 equivalent) in anhydrous diethyl ether.

Slowly add the prepared phenylmagnesium bromide solution (1.1 equivalents) to the 3-

pentanone solution at 0 °C with stirring.

After the addition, allow the reaction to warm to room temperature and stir for 1 hour.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to obtain crude 3-phenyl-3-pentanol.

Experimental Protocol: Reduction of 3-Phenyl-3-pentanol to 3-Phenylpentane

Materials:

3-Phenyl-3-pentanol

Palladium on carbon (10% Pd/C)

Ethanol

Hydrogen gas

Procedure:

Dissolve 3-phenyl-3-pentanol in ethanol in a hydrogenation vessel.

Add a catalytic amount of 10% Pd/C.

Pressurize the vessel with hydrogen gas (typically 1-5 atm).
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Stir the mixture at room temperature until the reaction is complete (monitored by TLC or GC).

Filter the reaction mixture through a pad of Celite to remove the catalyst.

Remove the solvent by rotary evaporation to yield 3-phenylpentane.

Quantitative Data (Illustrative):

Starting
Material

Reagents
Reaction
Time

Temperatur
e

Yield Purity

3-Phenyl-3-

pentanol
H₂, 10% Pd/C 12-24 hours

Room

Temperature
High >98%

Note: Specific yield and purity are dependent on the efficiency of the reduction and purification.

Applications of 3-Phenylpentane as an Organic
Intermediate
Fragrance and Flavor Industry
3-Phenylpentane is primarily used in the fragrance and flavor industry due to its characteristic

odor profile.[1][7] It is often a component in the formulation of perfumes and other scented

products.

Precursor for Bioactive Molecules
While direct applications of 3-phenylpentane in drug synthesis are not widely documented, its

derivatives are of interest in medicinal chemistry. For example, the structurally related

compound 1-phenylpentan-3-one is a precursor for the synthesis of 3-amino-1-phenylpentane

derivatives. These derivatives are being investigated as potential central nervous system

(CNS) active agents, hypothesized to modulate GABA-A receptors and exhibit anticonvulsant

properties.[1]
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1-Phenylpentan-3-one
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Caption: Synthesis of Potential CNS-Active Agents.

Other Industrial Applications
3-Phenylpentane also finds use in various industrial processes, including:

As a high-octane component in fuels.[3]

In chemical extraction and recovery processes.[1]

As a drying agent.[1]

In the preparation of lubricants.[1]

Key Reactions of 3-Phenylpentane
Catalytic Dehydrogenation
3-Phenylpentane can undergo catalytic dehydrogenation to produce phenylpentenes. This

reaction is typically carried out at high temperatures over a metal catalyst. The resulting

unsaturated compounds can serve as monomers or intermediates for further functionalization.

Oxidation
Oxidation of the alkyl side chain of 3-phenylpentane can lead to various products depending on

the reaction conditions. Strong oxidation, for instance with potassium permanganate, can

cleave the alkyl chain to form benzoic acid. Milder oxidation could potentially yield a ketone at

the benzylic position, though this is less common for a tertiary benzylic carbon.

Spectroscopic Data
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The identity and purity of 3-phenylpentane are confirmed through various spectroscopic

methods.

Spectroscopic Data for 3-Phenylpentane[8]

Technique Key Features

¹H NMR

Signals in the aromatic region (δ ~7.1-7.3 ppm)

and aliphatic region (δ ~0.7-2.5 ppm). The

integration of these signals corresponds to the

number of protons in each environment.

¹³C NMR
Peaks corresponding to the aromatic carbons

and the aliphatic carbons of the pentyl group.

IR Spectroscopy

Characteristic C-H stretching vibrations for

aromatic and aliphatic groups, and C=C

stretching for the benzene ring.

Mass Spectrometry
Molecular ion peak at m/z = 148, corresponding

to the molecular weight of 3-phenylpentane.

Conclusion
3-Phenylpentane is a versatile organic compound with established applications in the fragrance

industry and potential as an intermediate in the synthesis of more complex molecules, including

those with potential biological activity. The synthetic routes via Friedel-Crafts alkylation and

Grignard reaction are well-established, offering viable pathways for its production. Further

research into the derivatization of 3-phenylpentane may unlock new applications in materials

science and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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